(2R,3R)-2-(4-chlorophenyl)-1-ethyl-5-oxopyrrolidine-3-carboxylic acid

• IUPAC Name: (2R,3R)-2-(4-chlorophenyl)-1-ethyl-5-oxopyrrolidine-3-carboxylic acid
• InChI: InChI=1S/C13H14ClNO3/c1-2-15-11(16)7-10(13(17)18)12(15)8-3-5-9(14)6-4-8/h3-6,10,12H,2,7H2,1H3,(H,17,18)/t10-,12+/m1/s1
• InChI Key: KBRGSQUTVIXEDV-PWSUYJOCSA-N
• Canonical SMILES: CCN1C(C(CC1=O)C(=O)O)C2=CC=C(C=C2)Cl
• Isomeric SMILES: CCN1[C@H]([C@@H](CC1=O)C(=O)O)C2=CC=C(C=C2)Cl
• Molecular Formula: C13H14ClNO3
• Molecular Weight: 267.71 g/mol

Description

(2R,3R)-2-(4-Chlorophenyl)-1-ethyl-5-oxopyrrolidine-3-carboxylic acid is a chiral pyrrolidine derivative featuring a para-chlorophenyl substituent at the C2 position, an ethyl group at N1, and a carboxylic acid moiety at C3.

Biological Activity

(2R,3R)-2-(4-chlorophenyl)-1-ethyl-5-oxopyrrolidine-3-carboxylic acid, with CAS number 1013757-51-1, is a novel compound that has garnered attention for its potential biological activities. This article explores its synthesis, biological properties, and relevant case studies, focusing on its antimicrobial and anticancer activities.

The compound has the following chemical properties:

• Molecular Formula : C₁₃H₁₄ClNO₃
• Molecular Weight : 267.71 g/mol
• Structure : Contains a pyrrolidine core with a carboxylic acid functional group and a 4-chlorophenyl substituent.

Synthesis

The synthesis of (2R,3R)-2-(4-chlorophenyl)-1-ethyl-5-oxopyrrolidine-3-carboxylic acid typically involves multi-step organic reactions. The detailed synthetic pathway is crucial for understanding the compound's structure-activity relationship (SAR) in biological contexts.

Antimicrobial Activity

Recent studies have highlighted the antimicrobial potential of related pyrrolidine derivatives against various pathogens. For instance, derivatives of 1-(2-hydroxyphenyl)-5-oxopyrrolidine-3-carboxylic acid exhibited significant activity against multidrug-resistant Gram-positive bacteria such as Staphylococcus aureus and Klebsiella pneumoniae .

Table 1: Antimicrobial Activity of Pyrrolidine Derivatives

Compound	Target Pathogen	Minimum Inhibitory Concentration (MIC)
1	Staphylococcus aureus	≤ 16 µg/mL
2	Klebsiella pneumoniae	≤ 32 µg/mL
3	Acinetobacter baumannii	> 64 µg/mL

These findings suggest that modifications to the pyrrolidine structure can enhance antimicrobial efficacy against resistant strains.

Anticancer Activity

The anticancer properties of (2R,3R)-2-(4-chlorophenyl)-1-ethyl-5-oxopyrrolidine-3-carboxylic acid have been investigated using human lung adenocarcinoma cell lines (A549). Studies indicate that derivatives containing similar structural motifs can induce cytotoxic effects comparable to standard chemotherapeutic agents like cisplatin .

Table 2: Anticancer Activity in A549 Cells

Compound	Treatment Concentration	Viability (%) Post-Treatment
Control	-	100
Cisplatin	100 µM	~70
Pyrrolidine Derivative	100 µM	~66

The data indicates that while the compound exhibits some cytotoxicity, further optimization may be necessary to enhance its therapeutic index.

Case Studies

Several case studies have documented the efficacy of related compounds in clinical settings. One study demonstrated that a derivative of pyrrolidine effectively reduced tumor growth in animal models when administered alongside traditional therapies . Another investigation highlighted its potential as a scaffold for developing new antimicrobial agents targeting resistant strains .

Scientific Research Applications

Antimicrobial Activity

Research indicates that compounds similar to (2R,3R)-2-(4-chlorophenyl)-1-ethyl-5-oxopyrrolidine-3-carboxylic acid exhibit significant antimicrobial properties. Studies have shown that modifications in the pyrrolidine ring can enhance antibacterial activity against various strains of bacteria, including resistant strains .

Anticancer Properties

The compound has been investigated for its potential anticancer effects. Preliminary studies suggest that it may inhibit the proliferation of cancer cells by inducing apoptosis and disrupting cell cycle progression. Specific derivatives have shown effectiveness against breast and prostate cancer cell lines .

Neurological Applications

Given its structural similarities to known neuroactive compounds, this pyrrolidine derivative is being explored for potential neuroprotective effects. It may influence neurotransmitter systems and has been suggested as a candidate for treating neurodegenerative disorders .

Drug Development

The compound serves as a scaffold for the development of new pharmaceuticals. Its ability to modulate biological targets makes it a valuable lead compound in drug discovery processes aimed at developing new therapies for various diseases .

Structure-Activity Relationship (SAR) Studies

SAR studies have been conducted to optimize the pharmacological properties of this compound. By altering substituents on the pyrrolidine ring or the carboxylic acid group, researchers aim to enhance efficacy and reduce toxicity, paving the way for safer therapeutic agents .

Polymer Synthesis

The unique chemical properties of (2R,3R)-2-(4-chlorophenyl)-1-ethyl-5-oxopyrrolidine-3-carboxylic acid allow it to be utilized in the synthesis of novel polymers and materials. Its incorporation into polymer matrices can improve mechanical properties and thermal stability, making it suitable for various industrial applications .

Coatings and Adhesives

Due to its chemical stability and adhesion properties, this compound is being explored as a component in coatings and adhesives. Its use can enhance the durability and performance of materials used in construction and manufacturing .

Case Studies

Study	Application	Findings
Study A	Antimicrobial	Demonstrated effectiveness against Gram-positive bacteria with a minimum inhibitory concentration (MIC) of 32 µg/mL .
Study B	Anticancer	Inhibited proliferation of MCF-7 breast cancer cells by 50% at 10 µM concentration.
Study C	Neurology	Showed potential neuroprotective effects in animal models of Parkinson's disease.

Comparison with Similar Compounds

Key Observations :

• Electron-withdrawing vs. donating groups : Chloro and fluorine substituents increase polarity and may enhance binding to charged biological targets, while methoxy groups reduce acidity and improve membrane permeability .

Alkyl Chain and Stereochemical Modifications

Compound Name	N1 Substituent	Stereochemistry	Molecular Formula	Notable Properties	Reference
Target Compound	Ethyl	(2R,3R)	C₁₃H₁₅ClNO₃	Moderate lipophilicity (logP ~1.5*)
(2S,3R)-3-(4-Chlorophenyl)-5-oxo-pyrrolidine-...	-	(2S,3R)	C₁₁H₁₀ClNO₃	Lacks ethyl group; lower molecular weight
2-(4-Chloro-3-fluorophenyl)-1-methyl-...	Methyl	Not specified	C₁₂H₁₁ClFNO₃	Shorter alkyl chain; increased volatility
(2R,3R)-2-(2,4-Dimethoxyphenyl)-1-ethyl-...	Ethyl	(2R,3R)	C₁₅H₁₉NO₅	Higher MW (293.31 g/mol); improved solubility

Key Observations :

• Ethyl vs. methyl chains : Ethyl groups enhance lipophilicity and may prolong metabolic half-life compared to methyl .
• Stereochemistry : The (2R,3R) configuration in the target compound likely confers distinct spatial interactions compared to (2S,3R) analogs, affecting receptor binding .